Cas no 57728-37-7 (2-Amino-1,1,3-triphenylpropan-1-ol)

2-Amino-1,1,3-triphenylpropan-1-ol structure
57728-37-7 structure
Product Name:2-Amino-1,1,3-triphenylpropan-1-ol
CAS No:57728-37-7
MF:C21H21NO
MW:303.397545576096
CID:6627612
PubChem ID:4250937
Update Time:2024-01-08

2-Amino-1,1,3-triphenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • CBDivE_001945
    • 57728-37-7
    • Oprea1_380579
    • AKOS000528255
    • SR-01000313443-1
    • SCHEMBL294458
    • 2-amino-1,1,3-triphenyl-1-propanol
    • HMS1676C07
    • 1,1,3-Triphenyl-2-amino-propanol
    • 2-amino-1,1,3-triphenylpropan-1-ol
    • CHEMBL1617125
    • FT-0773349
    • SR-01000313443
    • FT-0772853
    • Oprea1_115916
    • SB48856
    • Benzenepropanol, β-amino-α,α-diphenyl-
    • 2-Amino-1,1,3-triphenylpropan-1-ol
    • Inchi: 1S/C21H21NO/c22-20(16-17-10-4-1-5-11-17)21(23,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20,23H,16,22H2
    • InChI Key: KBXBDYRXZGBOIH-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)(C1C=CC=CC=1)C(CC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 303.162314293g/mol
  • Monoisotopic Mass: 303.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.145±0.06 g/cm3(Predicted)
  • Melting Point: 144-145 °C
  • Boiling Point: 502.3±45.0 °C(Predicted)
  • pka: 11.22±0.50(Predicted)
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